Cas no 2580188-18-5 (Tert-butyl 7-amino-6-oxoheptanoate)

• Product Name: Tert-butyl 7-amino-6-oxoheptanoate
• CAS No: 2580188-18-5
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5658373
• PubChem ID: 165893885
• Update Time: 2025-08-04

Tert-butyl 7-amino-6-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27726729
• 2580188-18-5
• tert-butyl 7-amino-6-oxoheptanoate
• Tert-butyl 7-amino-6-oxoheptanoate

• Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(14)7-5-4-6-9(13)8-12/h4-8,12H2,1-3H3
• InChI Key： NTASEFOGVLXDAZ-UHFFFAOYSA-N
• SMILES： O(C(CCCCC(CN)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 69.4Ų

Additional information on Tert-butyl 7-amino-6-oxoheptanoate

Recent Advances in the Application of Tert-butyl 7-amino-6-oxoheptanoate (CAS: 2580188-18-5) in Chemical Biology and Pharmaceutical Research

Tert-butyl 7-amino-6-oxoheptanoate (CAS: 2580188-18-5) has emerged as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics and chemical probes. Recent studies have highlighted its utility in the construction of complex pharmacophores, owing to its versatile functional groups that allow for further derivatization. This compound has been particularly valuable in the synthesis of γ-amino acid derivatives, which are pivotal in the design of peptide mimetics and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Tert-butyl 7-amino-6-oxoheptanoate as a precursor in the synthesis of selective HDAC (histone deacetylase) inhibitors. The researchers utilized its amino and keto functionalities to introduce structural modifications that enhanced binding affinity and selectivity for specific HDAC isoforms. This approach led to the development of compounds with improved pharmacokinetic properties and reduced off-target effects, showcasing the compound's potential in epigenetic drug discovery.

In the field of chemical biology, Tert-butyl 7-amino-6-oxoheptanoate has been employed as a building block for activity-based probes (ABPs). A recent publication in ACS Chemical Biology detailed its incorporation into probes targeting cysteine proteases, enabling real-time monitoring of enzyme activity in complex biological systems. The tert-butyl ester group provided necessary protection during probe synthesis, while the free amino group allowed for subsequent conjugation with fluorescent tags or affinity handles.

From a synthetic chemistry perspective, novel methodologies have been developed to improve the efficiency of producing Tert-butyl 7-amino-6-oxoheptanoate. A 2024 study in Organic Process Research & Development reported an optimized large-scale synthesis route with improved yield (85%) and purity (>99%), addressing previous challenges in industrial-scale production. The new protocol features greener solvents and reduced energy consumption, aligning with current trends in sustainable pharmaceutical manufacturing.

Emerging applications in drug delivery systems have also been reported. Researchers have functionalized nanoparticles with derivatives of Tert-butyl 7-amino-6-oxoheptanoate to create pH-responsive drug carriers. The amino group facilitates conjugation with therapeutic payloads, while the ester moiety enables controlled release in specific physiological environments. This approach has shown promise in targeted cancer therapy, with preclinical studies demonstrating enhanced tumor accumulation and reduced systemic toxicity.

Looking forward, the unique structural features of Tert-butyl 7-amino-6-oxoheptanoate continue to inspire innovative applications across multiple domains of pharmaceutical research. Its role as a versatile synthetic intermediate is expected to expand as new methodologies for its functionalization are developed. Ongoing research is exploring its potential in the synthesis of macrocyclic compounds and as a scaffold for fragment-based drug discovery, positioning this molecule as a valuable tool in modern drug development pipelines.